2-Cyclohexyl-5-ethylpyridine

• CAS No.: 94142-16-2
• Molecular Formula: C13H19N
• Molecular Weight: 189.30 g/mol
• IUPAC Name: 2-cyclohexyl-5-ethylpyridine
• InChI: InChI=1S/C13H19N/c1-2-11-8-9-13(14-10-11)12-6-4-3-5-7-12/h8-10,12H,2-7H2,1H3
• InChI Key: PSROUGDHMNCYAR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(C=C1)C2CCCCC2

Description

2-Cyclohexyl-5-ethylpyridine is a useful research compound. Its molecular formula is C13H19N and its molecular weight is 189.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8.71 g (87 mmol) of 2-ethylmalonaldehyde, 16.8 g (79 mmol) of 1,3-diphenylurea, 10.0 g (79 mmol) of methyl cyclohexyl ketone, 11.9 ml (198 mmol) of acetic acid and 39 g (500 mmol) of ammonium acetate were dissolved in 160 ml of 2-propanol, and 5.3 g (39.5 mmol) of chlorosulfonic acid was added dropwise thereto at room temperature. The reaction solution was allowed to undergo the reaction at 80° C. for 2 hours. After completion of the reaction, this was cooled to room temperature, neutralized with 200 g (1.2 mol) of 25% sodium hydroxide aqueous solution and then extracted three times with 200 ml of toluene. The organic layer was concentrated and then purified by distillation under a reduced pressure to obtain 10.8 g (yield 72%) of the title compound (purity 99.3%, melting point 79-81° C.).